Cas no 1223205-68-2 (2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide)

2-Chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide is a synthetic organic compound featuring a pyridine-carboxamide core with a chloro substituent at the 2-position. The structure incorporates a cyclopentyloxy-methoxybenzyl moiety, enhancing its potential as an intermediate in pharmaceutical or agrochemical applications. Its distinct molecular architecture offers versatility in further functionalization, making it valuable for structure-activity relationship studies. The compound’s stability and well-defined reactivity profile facilitate its use in targeted synthesis, particularly in the development of bioactive molecules. Its purity and consistent performance under controlled conditions make it suitable for research and industrial-scale applications requiring precise chemical modifications.

2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide structure

1223205-68-2 structure

Product Name:2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide

CAS No:1223205-68-2

MF:C₁₉H₂₁ClN₂O₃

MW:360.834644079208

CID:6147476

PubChem ID:47041794

Update Time:2025-06-13

2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1223205-68-2
- 2-chloro-N-[(4-cyclopentyloxy-3-methoxyphenyl)methyl]pyridine-4-carboxamide
- 2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide
- Z435123326
- AKOS034327305
- EN300-26588320
- Inchi： 1S/C19H21ClN2O3/c1-24-17-10-13(6-7-16(17)25-15-4-2-3-5-15)12-22-19(23)14-8-9-21-18(20)11-14/h6-11,15H,2-5,12H2,1H3,(H,22,23)
- InChI Key： XSVLGYXITKYANT-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)C(NCC1C=CC(=C(C=1)OC)OC1CCCC1)=O

Computed Properties

Exact Mass: 360.1240702g/mol
Monoisotopic Mass: 360.1240702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 60.4Å²

2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26588320-0.05g		1223205-68-2	90%	0.05g	$212.0	2023-09-13

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Additional information on 2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide

Comprehensive Analysis of 2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide (CAS No. 1223205-68-2)

The compound 2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide (CAS No. 1223205-68-2) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine-4-carboxamide core and a cyclopentyloxy-methoxyphenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide has surged due to their versatility in drug design. This compound’s chloro-substituted pyridine group enhances its binding affinity to target proteins, a feature highly sought after in kinase inhibitor development. With the rise of AI-driven drug discovery, molecular databases frequently highlight its CAS No. 1223205-68-2 as a candidate for virtual screening, addressing queries such as "small molecule kinase inhibitors" or "novel carboxamide derivatives."

The cyclopentyloxy side chain in this compound contributes to its lipophilicity, a critical factor for bioavailability optimization—a hot topic in pharmacokinetics discussions. Laboratories focusing on structure-activity relationship (SAR) studies often reference this compound when investigating methoxy-phenyl modifications. Its potential applications extend to agrochemicals, where its stability under environmental conditions is being evaluated, responding to searches like "sustainable crop protection chemicals."

From a synthetic chemistry perspective, 2-chloro-N-{[4-(cyclopentyloxy)-3-methoxyphenyl]methyl}pyridine-4-carboxamide exemplifies modern multistep organic synthesis techniques. Its preparation involves palladium-catalyzed couplings and selective functionalization, topics frequently searched by chemistry students and professionals. The compound’s carboxamide linkage also aligns with green chemistry principles, as researchers explore solvent-free amidation methods to reduce waste.

Analytical characterization of this compound via NMR, HPLC, and mass spectrometry is well-documented, catering to queries about "analytical methods for complex heterocycles." Its crystalline properties, investigated through X-ray diffraction, are relevant to formulations scientists optimizing drug delivery systems. Notably, its thermal stability data address industrial concerns about compound degradation during processing.

In conclusion, CAS No. 1223205-68-2 represents a nexus of interdisciplinary research, bridging medicinal chemistry, materials science, and environmental studies. Its IUPAC name complexity underscores the need for clear documentation—a frequent pain point in chemical databases. As interest grows in targeted therapies and bioactive scaffolds, this compound’s profile will likely expand in both academic literature and patent filings.